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Compound of Interest

Compound Name: 2-Fluoro-ATP

CAS No.: 1492-62-2

Cat. No.: B075282

Get Quote

Executive Summary
In the landscape of nucleotide analogs, 2-Fluoro-ATP (2-Fl-ATP) occupies a unique niche.

Unlike fluorescent analogs (e.g., Mant-ATP, 2-Aminopurine-ATP) that often perturb active site

kinetics due to bulky fluorophores, 2-Fl-ATP is a structurally isosteric probe. Its primary utility

lies in

F-NMR spectroscopy, where the fluorine atom acts as a sensitive reporter of the local chemical
environment without significantly disrupting enzymatic turnover.

This guide objectively compares the enzymatic performance of 2-Fl-ATP against native ATP,

focusing on kinetic parameters (

,

), structural implications for the kinase "hinge" region, and experimental protocols for

F-NMR activity screening.
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The substitution of Hydrogen with Fluorine at the C2 position of the adenine ring creates

distinct electronic properties while maintaining steric compatibility.

Structural & Electronic Comparison
Feature

ATP (Adenosine-5'-

triphosphate)

2-Fluoro-ATP (2-Fl-

ATP)

Impact on

Enzymology

Substituent at C2 Hydrogen (-H) Fluorine (-F)

Isosteric: F (van der

Waals radius 1.47 Å)

is similar to H (1.20

Å), allowing it to fit into

tight binding pockets.

Electronegativity 2.1 (Pauling) 4.0 (Pauling)

Electronic Withdrawal:

F pulls electron

density from the

purine ring, lowering

the pKa of N1 and N3.

pKa (N1) ~3.5 - 4.2 < 3.0 (Estimated)

H-Bonding: Reduced

basicity at N1

weakens its ability to

accept protons from

kinase hinge residues.

Spectroscopy
UV

259 nm

UV

261 nm

NMR Active:

F is 100% naturally

abundant, spin 1/2,

highly sensitive to

environment.

Fluorescence Non-fluorescent Non-fluorescent

Contrast: Unlike 2-

Aminopurine (2-AP),

2-Fl-ATP is not a

fluorescence probe.

Diagram 1: Structural & Electronic Impact
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The following diagram illustrates the chemical difference and its specific impact on the "Hinge

Region" interaction common in kinases.

ATP
(C2-H)

Kinase Hinge Region
(Backbone Amide Donor)

Strong H-Bond
(N1 acceptor)

2-Fluoro-ATP
(C2-F)

Steric Fit:
Excellent (Isosteric)

Electronic Effect:
F withdraws e- density

Binding Consequence:
N1 pKa Lowered

Weaker H-Bond Acceptance

Attenuated H-Bond
(N1 acceptor)

Click to download full resolution via product page

Caption: The fluorine substitution at C2 is sterically non-disruptive but electronically withdraws

density, potentially weakening the N1 hydrogen bond interaction with the kinase hinge

backbone.

Enzymatic Turnover & Kinetic Data[4][5]
The critical question for researchers is: "Does 2-Fl-ATP behave like ATP?" Experimental data

across multiple enzyme classes confirms that 2-Fl-ATP is a valid substrate with kinetics often

indistinguishable from native ATP, though subtle differences exist due to the electronic effects

described above.

Comparative Kinetic Performance
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Enzyme Class
Specific
Enzyme

Kinetic
Observation

Relative
Performance
(2-Fl-ATP vs
ATP)

Source

Motor Protein
Myosin S1

(ATPase)

Formation of

Michaelis

complex

Indistinguishable.

F-NMR shows

the 2-Fl-ADP

environment is

identical to native

ADP state.

[1]

Kinase

CDK2 (Cyclin-

Dependent

Kinase 2)

Phosphorylation

of substrate

Valid Substrate.

Used

successfully in

activity assays;

kinetics sufficient

for screening.

[2]

Kinase

PDK1 (3-

Phosphoinositide

Dependent

Kinase)

Autophosphoryla

tion / Substrate

Phosphorylation

Active. Validated

for fragment-

based screening

using

F-NMR.

[3]

Ligase
NAD+

Synthetase
Adenylylation

Active. Substrate

turnover is

sufficient for real-

time NMR

monitoring.

[3]

Polymerase
RNA Polymerase

(T7)

Transcription

incorporation

High Yield. Can

replace ATP in in

vitro transcription

with >90%

efficiency relative

to ATP.

[4]
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Key Insight: For Myosin S1, the rate-limiting step (hydrolysis and product release) is not

significantly perturbed by the fluorine substitution. In Kinases, while the N1 H-bond might be

slightly weaker, the overall binding affinity (

) remains in the micromolar range, making it an excellent surrogate for physiological ATP in in
vitro assays.

Experimental Protocol: F-NMR Kinase Activity
Assay
This protocol utilizes 2-Fl-ATP as a probe to screen for kinase activity or inhibition.[1] The

method relies on the chemical shift difference (Δδ) between the substrate (2-Fl-ATP) and the

product (2-Fl-ADP).

Principle
The

F signal of the adenine C2-F is sensitive to the phosphorylation state of the ribose tail due to
long-range conformational coupling and changes in the local electronic environment upon ADP
formation.

Workflow Diagram
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1. Reaction Setup
Buffer: 50 mM Tris (pH 7.5), 10 mM MgCl2

Substrate: 100-500 µM 2-Fl-ATP
Enzyme: 10-50 nM Kinase

2. Incubation
Add Peptide Substrate

Incubate at 25°C for 30-60 mins

3. Quench (Optional)
Add EDTA to stop reaction

(For endpoint measurement)

Endpoint

4. 19F-NMR Acquisition
Probe: 19F tuned

Ref: TFA or internal standard

Real-time Kinetic Mode

5. Data Analysis
Integrate Peak A (2-Fl-ATP)
Integrate Peak B (2-Fl-ADP)

Calculate % Conversion

Click to download full resolution via product page

Caption: Workflow for monitoring enzymatic turnover using 2-Fluoro-ATP and 19F-NMR

spectroscopy.

Detailed Methodology
Buffer Preparation: Use a standard kinase buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl

, 1 mM DTT). Avoid phosphate buffers if possible to simplify 31P-NMR if dual-monitoring is
desired, though they are fine for 19F.
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Substrate Mix: Prepare a master mix containing 2-Fl-ATP (typically 100 µM to 1 mM) and the

peptide/protein substrate.

Note: 2-Fl-ATP is typically stored at -20°C. Ensure pH of the stock solution is neutral.

Enzyme Addition: Initiate the reaction by adding the kinase (10–100 nM final concentration).

Acquisition:

Instrument: NMR spectrometer (e.g., 400 MHz or higher) equipped with a

F probe.

Reference: Use an internal standard like Trifluoroacetic acid (TFA) or calibrate to the 2-Fl-

ATP peak at t=0.

Chemical Shifts: Expect the 2-Fl-ATP signal around -51 to -52 ppm (relative to TFA) or

specific shifts depending on referencing. The 2-Fl-ADP peak will appear chemically shifted

(typically

ppm) or show line-broadening effects if bound to the enzyme.

Analysis: Calculate turnover rate by integrating the area of the product peak relative to the

total Fluorine signal.

Applications & Strategic Recommendations
When to use 2-Fluoro-ATP vs. Native ATP vs.
Fluorescent Analogs
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Application Recommended Nucleotide Rationale

High-Throughput Screening

(HTS)

Mant-ATP / Transcreener

(ADP)

Fluorescence is cheaper and

faster for 10,000+ wells.

Fragment-Based Screening

(FBS)
2-Fluoro-ATP

F-NMR detects weak binders

and allosteric modulators that

HTS misses.

Mechanistic Studies 2-Fluoro-ATP

Probes the specific

contribution of the N1/N6 H-

bonds without steric clash.

Structural NMR 2-Fluoro-ATP

Acts as a spy atom to map the

binding pocket environment in

solution.

Standard Kinetics (

/

)

Native ATP (Radiolabeled

-

P)

Gold standard for absolute

kinetic constants; 2-Fl-ATP is a

"mimic".

Self-Validating the System
To ensure your 2-Fl-ATP assay is reporting accurate biology:

Competition Assay: Run a reaction with 50% ATP and 50% 2-Fl-ATP. If the enzyme treats

them equally, the product ratio (ADP:2-Fl-ADP) should reflect the substrate ratio.

Inhibitor Control: Use a known ATP-competitive inhibitor (e.g., Staurosporine). The IC

measured with 2-Fl-ATP should match the literature value measured with ATP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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